Cas no 1039957-75-9 (2-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline)

• Product Name: 2-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline
• CAS No: 1039957-75-9
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 5230207
• PubChem ID: 43122775
• Update Time: 2026-03-07

2-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,2-dimethylpropyl)-2-fluoro-5-methyl-
• 2-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline

• Inchi： 1S/C12H18FN/c1-8(2)10(4)14-12-7-9(3)5-6-11(12)13/h5-8,10,14H,1-4H3
• InChI Key： SKJGYPIHVKIMIC-UHFFFAOYSA-N
• SMILES： C1(NC(C)C(C)C)=CC(C)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline

Comprehensive Overview of 2-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline (CAS No. 1039957-75-9)

2-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline (CAS No. 1039957-75-9) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and methyl substitutions, has garnered attention for its role in drug discovery and material science. Its molecular structure, featuring a 3-methylbutan-2-yl group attached to an aniline core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its applications in kinase inhibitors and catalysis, aligning with the growing demand for small-molecule therapeutics and green chemistry solutions.

The compound’s fluorine atom enhances its metabolic stability and binding affinity, a feature highly sought after in medicinal chemistry. Recent studies highlight its utility in designing targeted therapies for chronic diseases, a trending topic in precision medicine. Additionally, its lipophilic properties contribute to improved membrane permeability, a critical factor in drug delivery systems. As the pharmaceutical industry shifts toward personalized treatments, 2-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline is poised to play a pivotal role in developing next-generation biopharmaceuticals.

Beyond healthcare, this compound finds relevance in agrochemical innovation. Its structural motifs are being explored for pest-resistant crop formulations, addressing global concerns about food security and sustainable farming. The fluoro-aniline scaffold is also investigated for advanced materials, such as OLEDs and conductive polymers, reflecting its cross-disciplinary appeal. With increasing interest in renewable energy and smart materials, CAS No. 1039957-75-9 is a compound to watch in both academic and industrial settings.

From a synthetic perspective, 2-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline exemplifies modern organofluorine chemistry techniques. Its preparation often involves palladium-catalyzed coupling or nucleophilic aromatic substitution, methods frequently searched by chemists optimizing high-yield reactions. The compound’s stereochemistry further enables studies on chiral auxiliaries, a niche yet growing area in asymmetric synthesis. These attributes make it a valuable reference for process chemistry and scale-up strategies in API manufacturing.

Environmental and regulatory considerations are also integral to discussions about 1039957-75-9. While not classified as hazardous, its handling aligns with REACH compliance and green chemistry principles, topics dominating ESG-focused research. Laboratories prioritize waste minimization and atom economy when working with such intermediates, resonating with broader sustainability goals.

In summary, 2-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline (CAS No. 1039957-75-9) bridges multiple scientific frontiers. Its applications in drug discovery, agriculture, and materials science underscore its versatility, while its synthesis reflects cutting-edge methodological advancements. As industries increasingly prioritize innovation and sustainability, this compound exemplifies the convergence of scientific rigor and practical utility.